Cas no 2034389-87-0 (3-acetyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide)

• Product Name: 3-acetyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034389-87-0
• MF: C₁₇H₁₅N₃O₃S₂
• MW: 373.44930100441
• CID: 5962808
• PubChem ID: 122246965
• Update Time: 2025-05-21

3-acetyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide
• AKOS032464432
• 2034389-87-0
• 3-acetyl-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}benzene-1-sulfonamide
• F6574-1988
• 3-acetyl-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]benzenesulfonamide
• 3-acetyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzenesulfonamide

• Inchi： 1S/C17H15N3O3S2/c1-12(21)13-4-2-5-14(10-13)25(22,23)20-11-15-17(19-8-7-18-15)16-6-3-9-24-16/h2-10,20H,11H2,1H3
• InChI Key： LVQGUCQAOLFIPG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(C)=O)C=1)(NCC1C(C2=CC=CS2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 373.05548370g/mol
• Monoisotopic Mass: 373.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 126Ų

Additional information on 3-acetyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide

Research Brief on 3-acetyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide (CAS: 2034389-87-0)

In recent years, the compound 3-acetyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide (CAS: 2034389-87-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

The structural complexity of 3-acetyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide, which includes a thiophene-pyrazine core and an acetylated benzene sulfonamide moiety, suggests its potential as a modulator of various biological targets. Recent studies have focused on its inhibitory effects on specific enzymes, such as carbonic anhydrases and kinases, which are implicated in numerous pathological conditions, including cancer, inflammation, and infectious diseases. The compound's ability to interact with these targets has been demonstrated through in vitro assays and molecular docking studies, highlighting its promise as a lead compound for further optimization.

One of the key findings from recent research is the compound's selective inhibition of carbonic anhydrase IX (CA IX), an enzyme overexpressed in hypoxic tumor environments. This selectivity is attributed to the compound's unique binding mode, which exploits the hydrophobic pocket of CA IX. Such specificity is crucial for minimizing off-target effects and enhancing therapeutic efficacy. Additionally, preliminary in vivo studies have shown that 3-acetyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, further supporting its potential as a drug candidate.

Beyond its enzyme inhibitory activity, this compound has also been investigated for its anti-inflammatory and antimicrobial properties. Research indicates that it can effectively suppress the production of pro-inflammatory cytokines in macrophage models, suggesting its utility in treating inflammatory disorders. Moreover, its structural features, particularly the thiophene and pyrazine rings, contribute to its antimicrobial activity against a range of bacterial and fungal pathogens. These findings underscore the compound's versatility and broad-spectrum potential in addressing multiple therapeutic areas.

Despite these promising results, challenges remain in the development of 3-acetyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide as a therapeutic agent. Issues such as solubility, toxicity, and scalability of synthesis need to be addressed in future studies. However, the compound's robust biological activity and structural novelty make it a compelling subject for ongoing research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.

In conclusion, 3-acetyl-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzene-1-sulfonamide (CAS: 2034389-87-0) represents a promising candidate in the field of medicinal chemistry, with demonstrated activity against multiple biological targets. Continued research and optimization efforts are warranted to overcome existing challenges and advance this compound toward preclinical and clinical development. This brief highlights the importance of interdisciplinary collaboration in harnessing the full potential of such innovative chemical entities for therapeutic purposes.